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Introduction

Aviglycine (AVG), also known as aminoethoxyvinylglycine, is a potent inhibitor of ethylene
biosynthesis in plants.[1][2][3] Ethylene is a key plant hormone that regulates a wide array of
physiological processes, including fruit ripening, senescence, abscission (fruit drop), and
flowering.[2][3][4][5] By blocking the production of ethylene, AVG can be a valuable tool in crop
management to delay ripening, reduce pre-harvest fruit drop, and control flowering, thereby
enhancing marketable yield and fruit quality.[4][6][7][8] These notes provide detailed protocols
and data for the application of aviglycine in field studies.

Mechanism of Action

Aviglycine specifically inhibits the activity of 1-aminocyclopropane-1-carboxylic acid (ACC)
synthase, a critical enzyme that catalyzes the conversion of S-adenosylmethionine (SAM) to
ACC, the immediate precursor of ethylene.[2][3][5][9] This inhibition effectively reduces the
plant's ability to produce ethylene, thereby delaying ethylene-dependent processes.
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Caption: Aviglycine inhibits ethylene biosynthesis by blocking the ACC synthase enzyme.

Application Notes: Summary of Field Study Data

The efficacy of aviglycine is dependent on the crop, cultivar, application rate, timing, and
environmental conditions. The following tables summarize quantitative data from various field

studies.

Table 1: Aviglycine Application for Pre-harvest Drop Control in Apples
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Cultivar

Application Rate
(mg/L or ppm)

Application Timing
(Weeks Before
Anticipated
Harvest - WBAH)

Key Findings

'‘Gala'

65 (half-rate)

3 WBAH

Less effective than the
full rate at minimizing
fruit drop.[4][8]

'‘Gala’

130 (full-rate)

3 WBAH

More effective than
the half-rate; as
effective as two

applications of 1-MCP.
[4][8]

'‘Gala’

260 (double-rate)

3 WBAH

Not significantly
different from the full-
rate in reducing fruit
drop.[4][8]

'Hi Early Delicious'

75 (single app.) or 225
(single app.)

3 WBAH

Increased fruit
retention and reduced

ethylene evolution.[10]

'Law Rome Beauty

100 (single or multiple
apps.)

4 WBAH (single) or 1,
2, & 4 WBAH
(multiple)

Maintained firmness
and reduced starch
hydrolysis.[10]

'‘Law Rome Beauty

150 (three apps.)

4,6, & 10 WBAH

More effective in
reducing fruit drop
than other treatments.
[10]

Linearly reduced pre-

‘Mclintosh' Up to 90 1 or 2 WBAH harvest fruit drop with
increasing rate.[4]
Reduced weight loss

_ during storage; 225

'Red Chief' 75, 150, 225 4 WBAH . _
mg/L increased fruit
size.
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Table 2: Aviglycine Application for Flowering Control in Pineapple

. Application Rate Application L
Cultivar Key Findings
(mglL) Schedule

Delayed bolting

o (inflorescence
) 4-5 applications at 10
Tainon 17 250, 375 ) emergence) by 4
or 15-day intervals
weeks compared to

control.[6]

. Delayed bolting by 7
] 4-5 applications at 10
Tainon 17 500 ) weeks compared to
or 15-day intervals
control.[6]

Schedules starting

5-7 applications at 2- before mid-December
Tainon 17 100 week intervals starting  achieved 0% natural
in Nov/Dec flowering vs. 99.3% in

control.[11]

Table 3: Aviglycine Application for Quality Management in Stone Fruits
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. Application Application o
Crop Cultivar oo Key Findings
Rate (mgJ/L) Timing

Increased fruit

size, mass, and
. At straw-yellow _
Sweet Cherry '0900 Ziraat' 50, 100 . firmness;
stage
J delayed maturity

by 4-6 days.[12]

Delayed maturity

. : . by 4-6 days;
Nectarine ‘Arctic Snow' Not specified Pre-harvest o
resulted in firmer
fruit.[13]
Increased fruit
N size and weight;
Peach ‘Monroe' Not specified Pre-harvest

resulted in firmer
fruit.[13]

Experimental Protocols
Protocol 1: General Protocol for Aviglycine Field Trials

This protocol provides a general framework for conducting field trials with aviglycine. It should
be adapted based on the specific crop, research question, and local conditions.

1. Experimental Design

e Layout: Use a Randomized Complete Block Design (RCBD) to account for field variability
(e.q., slope, soil moisture).[14]

o Replicates: A minimum of 3-4 replicates per treatment is recommended.[14]

e Plot Size: Ensure plots are large enough to be representative and to minimize spray drift
between plots. For tree fruits, 4-8 trees per plot is typical.[15]

» Treatments: Include an untreated control and a range of aviglycine concentrations and
application timings relevant to the research objectives.
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Buffer Zones: Maintain adequate buffer zones between plots to prevent cross-contamination.
. Treatment Preparation

Stock Solution: Prepare a stock solution of aviglycine if using a technical-grade compound.
A 5 mM stock solution can be stored at -20 °C.[2] For commercial formulations (e.qg.,
ReTain®), follow the manufacturer's instructions.

Surfactant: Include a non-ionic surfactant (e.g., Silwet-77, Regulaid) at the recommended
concentration (e.g., 0.1% v/v) to improve spray coverage and uptake.[4]

Mixing:

o Fill the spray tank with half the required volume of water.

o

Begin agitation.

[e]

Add the required amount of aviglycine formulation.

Add the surfactant.

(¢]

[¢]

Add the remaining water to reach the final spray volume.

[¢]

Continue agitation for 3-5 minutes before and during spraying.[14]
. Application Procedure

Equipment: Use a calibrated pressurized sprayer (e.g., orchard sprayer, backpack sprayer)
to ensure uniform application.[4][14]

Timing: Apply treatments at the pre-determined crop growth stage or time before harvest
(e.g., WBAH). Applications are often most effective in the early morning.[14]

Application Volume: Spray to the point of runoff, ensuring thorough coverage of foliage and
fruit. Record the spray volume per plot/tree. Application rates are often specified in liters per
hectare (L/ha).[10]
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Order: Spray the control plots first, followed by the lowest to the highest concentrations of
aviglycine to minimize contamination.[14]

. Data Collection & Sampling
Pre-Harvest Data:

o Fruit Drop: Tag a representative number of fruits (e.g., 100) on each tree/plot before the
first application. Count the number of dropped fruits at regular intervals (e.g., weekly) until
final harvest.[4]

o Maturity Indices: Monitor maturity progression using relevant indices (e.g., starch pattern
index for apples, skin color, soluble solids content).

Harvest Data:

o Sampling: At the anticipated commercial harvest date and potentially subsequent dates,
collect a random sample of fruits (e.g., 20-30) from each plot for quality analysis.[4]

o Yield: Measure the total yield per tree or plot.
Post-Harvest Analysis:

o Fruit Quality: Immediately assess fruit quality parameters:

Firmness: Use a penetrometer.

Soluble Solids Content (SSC): Use a refractometer.

Titratable Acidity (TA): By titration.

Skin Color: Use a chromameter.

Internal Ethylene Concentration: Sample headspace gas from a sealed container
holding the fruit.[4]

o Storage Performance: Store a subset of fruit under controlled conditions (e.g., 4 °C) and
evaluate quality parameters at set intervals.[4]
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Caption: General workflow for an aviglycine field trial from design to data analysis.

Protocol 2: Specific Protocol for Pre-Harvest Drop and
Quality Management in 'Gala’' Apples

This protocol is adapted from studies by Yildiz et al. and others.[4][10]
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1. Objective: To evaluate the efficacy of a single pre-harvest application of aviglycine on

reducing fruit drop and maintaining fruit quality of '‘Gala’ apples at harvest and after cold

storage.

. Experimental Setup:

Trees: Select uniform, mature 'Gala’ apple trees.

Design: Randomized Complete Block Design with 4 single-tree replicates per treatment.

Treatments:

o Untreated Control (water spray only).

o Aviglycine at 65 mg/L (half-rate).

o Aviglycine at 130 mg/L (full-rate).

. Treatment Preparation and Application:

Product: Commercial formulation of aviglycine (e.g., ReTain®).

Adjuvant: Include a non-ionic surfactant (e.g., Silwet-77) at 1.0 mL/L.[4]

Application Timing: Apply treatments three weeks before the anticipated commercial harvest
date (3 WBAH).[4][8]

Method: Apply with a pressurized orchard sprayer to the point of drip, ensuring complete
coverage.

. Data Collection:

Fruit Drop: One week before application (4 WBAH), select and tag two main limbs on
opposite sides of each tree and count the initial number of fruits. Starting at 1 WBAH, count
and remove dropped fruit from under the canopy weekly until two weeks after the
commercial harvest date.

Harvest: Harvest a sample of 20 fruits from each tree at the commercial harvest date.
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e Post-Harvest Assessment:

o Immediate Analysis (10 fruits): Assess fruit weight, firmness, starch pattern index, soluble
solids content, and internal ethylene concentration.

o Storage Analysis (10 fruits): Store at 4 °C for 3 months, then allow to ripen at room
temperature for 7 days before performing the same quality assessments.[4]

5. Data Analysis:
e Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

e Use a mean separation test (e.g., Tukey's HSD at p < 0.05) to determine significant
differences between treatments.[4]

Considerations and Troubleshooting

» Environmental Factors: Aviglycine uptake can be influenced by temperature and humidity.
High humidity can enhance penetration.[16] Avoid spraying if rain is expected shortly after
application.

» Crop and Cultivar Variation: The response to aviglycine can vary significantly between
different crops and even cultivars within the same species.[4] Preliminary trials may be
necessary to optimize rates and timings.

o Surfactant Use: The inclusion of a surfactant is critical for ensuring adequate coverage and
absorption of the active ingredient.

o Off-Target Effects: While primarily affecting ethylene synthesis, be aware of potential
secondary effects. For example, aviglycine can sometimes delay fruit skin color
development.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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